Cas no 2580103-25-7 (rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate)

• Product Name: rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate
• CAS No: 2580103-25-7
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5659337
• PubChem ID: 165888731
• Update Time: 2025-10-24

rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725862
• 2580103-25-7
• rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate

• Inchi： 1S/C8H15NO4/c1-2-13-8(12)6-7(11)5(10)3-4-9-6/h5-7,9-11H,2-4H2,1H3/t5-,6+,7-/m0/s1
• InChI Key： DDZACEJMCJNQSZ-XVMARJQXSA-N
• SMILES： O[C@@H]1[C@H](C(=O)OCC)NCC[C@@H]1O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.8Ų

Additional information on rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate

Rac-Ethyl (2R,3R,4S)-3,4-Dihydroxypiperidine-2-Carboxylate: A Comprehensive Overview

The compound rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate, identified by the CAS number 2580103-25-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule belongs to the class of piperidines, which are six-membered cyclic amines with a wide range of biological activities.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The specific stereochemistry of (2R,3R,4S) configuration plays a crucial role in its interaction with biological targets. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the three-dimensional structure of this compound, providing insights into its conformational flexibility and binding affinity.

The synthesis of rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate involves a multi-step process that includes ring-closing reactions and stereoselective oxidations. These methods have been optimized to achieve high yields and excellent stereochemical control. The use of chiral catalysts and asymmetric induction techniques has further enhanced the efficiency of these reactions.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent antioxidant properties, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, recent research has demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis.

The pharmacokinetic profile of rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate has also been extensively studied. Studies in animal models have shown that it has good bioavailability and is well-tolerated at therapeutic doses. These findings suggest that it could be developed into an orally available drug with minimal side effects.

Moreover, computational modeling techniques such as molecular docking and molecular dynamics simulations have been employed to predict the binding mode of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and guided further optimization efforts.

In conclusion, rac-ethyl (2R,3R,4S)-3,4-dihydroxypiperidine-2-carboxylate represents a promising lead compound with diverse biological activities. Its unique stereochemistry and favorable pharmacokinetic properties make it an attractive candidate for further drug development. Ongoing research is focused on optimizing its efficacy and exploring its potential applications in treating various diseases.